Cas no 4496-21-3 (1H-Benzimidazole-5,6-diol,2-chloro-1-methyl-)

• Product Name: 1H-Benzimidazole-5,6-diol,2-chloro-1-methyl-
• CAS No: 4496-21-3
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 325506
• Update Time: 2024-01-28

1H-Benzimidazole-5,6-diol,2-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,6-diol,2-chloro-1-methyl-
• 5,6-Benzimidazolediol,2-chloro-1-methyl-(7CI,8CI)

• Inchi： 1S/C8H7ClN2O2/c1-11-5-3-7(13)6(12)2-4(5)10-8(11)9/h2-3,12-13H,1H3
• InChI Key： HFPIVJMZKQYETL-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C2=CC(O)=C(O)C=C2N=1

Computed Properties

• Exact Mass: 198.02
• Monoisotopic Mass: 198.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.3A^2